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Compound of Interest

Compound Name: Calcium superoxide

Cat. No.: B1260622

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular formula, structure,
and synthesis of calcium superoxide, a compound of interest for its potential applications in
various scientific fields.

Molecular Formula and Physicochemical Properties

Calcium superoxide is an inorganic compound with the molecular formula Ca(02)z, also
represented as CaOa. It consists of a calcium cation (Ca?*) and two superoxide anions (Oz27).
The molecular weight of calcium superoxide is approximately 104.08 g/mol .

Table 1: Physicochemical Properties of Calcium Superoxide

Property Value Reference
Molecular Formula Ca(02)2 or CaOa4 [1][2][3]
Molecular Weight 104.08 g/mol [3]

CAS Number 12133-35-6 [2]

_ _ Inferred from synthesis
Appearance Yellowish solid o
descriptions
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Molecular Structure and Crystallographic Data

The crystal structure of calcium superoxide has been predicted to be a trigonal system with
the space group P-3ml. This structure is analogous to that of Calaverite (AuTez). In this
arrangement, the calcium ion is coordinated with six oxygen atoms from the superoxide anions.

Table 2: Crystallographic Data for Calcium Superoxide (Predicted)

Parameter Value Reference
Crystal System Trigonal [1]
Space Group P-3m1 (No. 164) [1]
a 3.69 A [1]
b 3.69 A [1]
C 3.55A [1]
o 90° [1]
B 90° [1]
y 120° [1]
Ca-O Bond Length 2.36 A [1]

Note: The crystallographic data presented is based on computational predictions from the
Materials Project and awaits full experimental confirmation. Many literature sources
ambiguously refer to "CaOz," which often pertains to calcium peroxide rather than calcium
superoxide.

Experimental Protocols
Synthesis of Calcium Superoxide from Calcium
Peroxide Diperoxyhydrate

A prominent method for synthesizing calcium superoxide involves the controlled thermal
decomposition of calcium peroxide diperoxyhydrate (CaO2-2H202) under vacuum.[4][5][6][7]
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Materials:

e Calcium peroxide diperoxyhydrate (CaO2:2H2032)
e Dry inert gas (e.g., nitrogen or argon)

e Liquid nitrogen

Equipment:

e Vacuum chamber

o Container with a large surface area

e Support structure with coolant circulation capabilities
e Vacuum pump

e Cold trap or condensing surface

e Temperature control system

Procedure:

e Spread a thin layer of calcium peroxide diperoxyhydrate onto the surface of a container. The
recommended surface area is between 18 to 300 cm? per gram of the starting material.

e Place the container within a vacuum chamber on a support structure that allows for
temperature control via a circulating coolant.

o Partially evacuate the vacuum chamber.

o Carefully raise the temperature of the calcium peroxide diperoxyhydrate to a range of 0°C to
40°C.

e Maintain the selected temperature and a partial vacuum. The disproportionation reaction will
proceed, yielding calcium superoxide, calcium hydroxide, oxygen, and water.
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» Continuously remove the water vapor as it forms. This can be achieved by sweeping the
reaction chamber with a slow stream of a dry inert gas and/or by condensing the water on a
cold surface (e.g., a liquid nitrogen cold trap).

e Once the reaction is complete, backfill the chamber with a dry inert gas to return to
atmospheric pressure.

e The resulting solid product is the calcium superoxide.

Characterization

X-ray Diffraction (XRD): Powder X-ray diffraction is a primary technique for identifying the
crystalline phases in the product and determining the lattice parameters. The sample should be
handled in an inert atmosphere to prevent reaction with atmospheric moisture and carbon
dioxide. The resulting diffraction pattern can be compared with theoretical patterns to confirm
the presence of the desired calcium superoxide phase.[8][9][10][11]

Vibrational Spectroscopy (FTIR/Raman): Infrared and Raman spectroscopy can be used to
identify the vibrational modes of the superoxide anion (O27) in the product. The NIST
Chemistry WebBook reports vibrational modes for CaOa4 at approximately 494.4 cm~* and
449.5 cm~1.[2] These characteristic peaks can help confirm the formation of calcium
superoxide.

Visualizations

Caption: A simplified 2D representation of the coordination environment around a central
calcium atom in the predicted crystal structure of calcium superoxide.

Synthesis Workflow for Calcium Superoxide

Calcium Peroxide | . Controlled Heating . | lci id
Diperoxyhydrate > P acehln Vgcuum »| (0-40 °C) under > Contfmuous Removal > Inert Ef_:lslls > Calcium Superoxide
(Ca02.2H202) Chamber Partial Vacuum of Water Vapor Backfi (Ca(02)2)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of calcium superoxide from calcium
peroxide diperoxyhydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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